Cas no 2361656-26-8 (1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one)

• Product Name: 1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one
• CAS No: 2361656-26-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5862700
• PubChem ID: 139018291
• Update Time: 2025-05-17

1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one
• Z3183867993
• EN300-4075251
• 2361656-26-8

• Inchi： 1S/C12H21NO2/c1-6-10(14)13-7-8-15-12(5,9-13)11(2,3)4/h6H,1,7-9H2,2-5H3
• InChI Key： AOWHEIHGRSVXPA-UHFFFAOYSA-N
• SMILES： O1CCN(C(C=C)=O)CC1(C)C(C)(C)C

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one

1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 2361656-26-8, commonly referred to as 1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted propenone group. The morpholine moiety, a six-membered ring containing two oxygen atoms, is a well-known structural element in many bioactive compounds. The presence of the tert-butyl and methyl substituents on the morpholine ring adds further complexity and potential for functional diversity.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The propenone group attached to the morpholine ring in this compound introduces additional reactivity and selectivity, making it a promising candidate for various applications. Researchers have explored its potential as a building block for more complex molecules, leveraging its ability to undergo a range of chemical transformations.

The synthesis of 1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the morpholine derivative. The introduction of the tert-butyl and methyl groups is achieved through alkylation or acylation reactions, followed by cyclization to form the six-membered ring. The final step involves the attachment of the propenone group, which can be accomplished via conjugate addition or other suitable methods. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. Its ability to modulate key cellular pathways makes it an attractive target for drug developers. Additionally, this compound has been utilized in materials science as a precursor for advanced polymers and coatings due to its reactivity and versatility.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the morpholine ring and the propenone group significantly influences its electronic properties, enhancing its ability to participate in various chemical reactions. These findings have opened new avenues for its application in organic synthesis and catalysis.

The toxicity profile of 1-(2-Tert-butyl-2-methylmorpholin-4-yl)prop-2-en-1-one has also been extensively studied. Acute toxicity tests indicate that it exhibits low toxicity at typical exposure levels, making it suitable for use in industrial and pharmaceutical settings. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment.

In conclusion, CAS No. 2361656-26-8 represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.